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Compound of Interest

Compound Name: Ortho-Evra

CAS No.: 396715-57-4

Cat. No.: B12785903

Get Quote

This document provides essential procedural guidance for the safe and environmentally

responsible disposal of used Ortho-Evra® (norelgestromin/ethinyl estradiol) transdermal

patches. Adherence to these protocols is critical to minimize environmental contamination and

ensure laboratory safety. Used patches contain significant residual amounts of active

pharmaceutical ingredients (APIs), which can have ecotoxicological effects.

Immediate Safety and Handling Precautions
Personnel handling used Ortho-Evra® patches should wear appropriate personal protective

equipment (PPE), including gloves, to prevent accidental exposure to the remaining hormones.

Environmental Impact of Improper Disposal
Used Ortho-Evra® patches retain a substantial percentage of their original hormonal content.

[1] Specifically, a patch used for seven days still contains approximately 82.5% of the initial

norelgestromin and 76.7% of the ethinyl estradiol.[1] Ethinyl estradiol is a potent endocrine

disruptor that, even at very low concentrations, has been shown to cause feminizing effects in

male fish and negatively impact aquatic ecosystems.[2] Therefore, flushing used patches down
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the toilet is strictly prohibited as wastewater treatment facilities are not equipped to fully remove

these compounds.[2]

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the proper disposal of used

Ortho-Evra® patches in a research or laboratory environment.

Step 1: Deactivation of the Used Patch Immediately after removal, fold the used patch in half

with the adhesive sides sticking together.[3][4] This step is crucial to encase the remaining

medication and reduce the potential for hormonal leakage.

Step 2: Containment Place the folded patch into a sealable plastic bag or the original disposal

pouch, if available.[4][5] This provides an additional barrier to prevent environmental

contamination.

Step 3: Final Disposal Dispose of the contained patch in a designated pharmaceutical waste

container. If a pharmaceutical waste program is not available, the contained patch may be

placed in the regular trash.[3] Never dispose of used patches in a way that they could be

accessible to children or pets.[6][7]

Quantitative Data Summary
Hormone

Initial Amount per

Patch

Residual Amount

After 7 Days

Percentage

Remaining

Norelgestromin 6.0 mg 4.95 mg 82.5%

Ethinyl Estradiol 0.60 mg 0.46 mg 76.7%

Data sourced from Women and Health Protection.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Ortho-Evra®

patches.
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Environmental Protection

Step 1: Remove Used Patch

Step 2: Fold Patch in Half 
(Adhesive Sides Together)

Prohibited Action: 
Do Not Flush Down Toilet

Step 3: Place in Sealable 
Container (e.g., Plastic Bag)

Step 4: Dispose of in Designated 
Pharmaceutical Waste

Alternative Step 4: Dispose of in 
Regular Trash if No Take-Back Program is Available

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Ortho-Evra® patches.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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